Cas no 91615-75-7 (5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride)

• Product Name: 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride
• CAS No: 91615-75-7
• MF: C₆H₉Cl₂NS
• MW: 198.113358259201
• MDL: MFCD26406400
• CID: 3536325
• PubChem ID: 69219690
• Update Time: 2025-11-02

5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• THIAZOLE, 5-(CHLOROMETHYL)-2,4-DIMETHYL-, HYDROCHLORIDE
• 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride
• 5-(chloromethyl)-2,4-dimethylthiazole HCl
• MFCD26406400
• BS-39596
• AKOS040766243
• F2167-4726
• 91615-75-7
• 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole;hydrochloride
• 5-(Chloromethyl)-2,4-dimethylthiazole hydrochloride
• DB-196115
• 5-(chloromethyl)-2,4-dimethyl-1,3-thiazolehydrochloride
• 5-(Chloromethyl)-2,4-dimethyl-1,3-thiazole HCl
• SCHEMBL4858282

• MDL： MFCD26406400
• Inchi： 1S/C6H8ClNS.ClH/c1-4-6(3-7)9-5(2)8-4;/h3H2,1-2H3;1H
• InChI Key： KVDIALDTERGAHM-UHFFFAOYSA-N
• SMILES： C(C1SC(C)=NC=1C)Cl.Cl

Computed Properties

• Exact Mass: 196.9832759Da
• Monoisotopic Mass: 196.9832759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride

5-(Chloromethyl)-2,4-dimethyl-1,3-thiazole Hydrochloride: A Comprehensive Overview

5-(Chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride (CAS No. 91615-75-7) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiazole ring structure, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula is C₆H₉Cl₂NS, and it exhibits a crystalline solid form under standard conditions.

The 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole moiety is particularly notable for its role in the development of novel therapeutic agents. Researchers have explored its potential in designing antimicrobial and anti-inflammatory compounds, aligning with the growing demand for new treatments in the post-pandemic era. The hydrochloride salt form enhances its solubility, making it more versatile for laboratory and industrial applications.

In the agrochemical sector, 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride serves as a precursor for crop protection agents. With the increasing focus on sustainable agriculture and food security, this compound has been investigated for its potential to develop eco-friendly pesticides. Its structural features allow for modifications that can target specific pests while minimizing environmental impact.

From a synthetic chemistry perspective, the chloromethyl group in this compound offers a reactive site for further functionalization. This property is highly valued in organic synthesis, where it can be used to construct complex molecules with tailored properties. Recent advancements in green chemistry have also highlighted the importance of such intermediates in reducing waste and improving reaction efficiency.

The market for 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride is expected to grow, driven by its applications in drug discovery and agrochemical innovation. Industry reports suggest a rising demand for high-purity grades of this compound, particularly in regions with robust pharmaceutical and agricultural sectors. Manufacturers are investing in scalable production methods to meet this demand while adhering to stringent regulatory standards.

For researchers and professionals seeking detailed information about CAS 91615-75-7, it is essential to consider its physicochemical properties, such as melting point, solubility, and stability. These parameters are critical for optimizing its use in various applications. Additionally, safety data sheets (SDS) provide valuable guidance on handling and storage to ensure workplace safety.

In conclusion, 5-(chloromethyl)-2,4-dimethyl-1,3-thiazole hydrochloride is a versatile and valuable compound with broad applications across multiple industries. Its unique chemical structure and reactivity make it a focal point for ongoing research and development. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.